Cas no 12013-46-6 (calcium tin trioxide)

• Product Name: calcium tin trioxide
• CAS No: 12013-46-6
• MF: CaO₃Sn
• MW: 206.786198616028
• MDL: MFCD00015980
• CID: 86524
• PubChem ID: 3084098
• Update Time: 2025-08-02

calcium tin trioxide Chemical and Physical Properties

Names and Identifiers

• calcium tin trioxide
• CALCIUM STANNATE
• calcium,dioxido(oxo)tin
• Calcium tin oxide
• Calcium tin oxide (CaSnO3)
• calcium(2+) oxostannanebis(olate)
• EINECS 234-585-0
• calcium;dioxido(oxo)tin
• Stannate (SnO32-), calcium (1:1)
• DTXSID10892175
• EC 234-585-0
• Calciumstannate
• 12013-46-6
• DTXCID901079289
• Calcium tin(IV) oxide
• Stannate (SnO32), calcium (1:1)
• Calciumstannat

• MDL： MFCD00015980
• Inchi： 1S/Ca.3O.Sn/q+2;;2*-1;
• InChI Key： HNQGTZYKXIXXST-UHFFFAOYSA-N
• SMILES： [Sn](=O)([O-])[O-].[Ca+2]

Computed Properties

• Exact Mass: 207.85000
• Monoisotopic Mass: 207.85
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 18.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 63.2A^2

Experimental Properties

• Color/Form: White crystalline powder
• Density: g/cm3
• Melting Point: 89 °C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Water Partition Coefficient: Insoluble in water.
• PSA: 63.19000
• LogP: -0.73720
• Solubility: Insoluble in water.

calcium tin trioxide Security Information

• Hazard Category Code： 36/38
• Safety Instruction： S26
• Risk Phrases：R36/38
• TSCA：Yes

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Alkaline earth metal oxoanionic compounds Alkaline earth metal stannates

Additional information on calcium tin trioxide

Calcium Tin Trioxide: A Comprehensive Overview

Calcium tin trioxide, also known by its CAS number 12013-46-6, is a compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound, with the chemical formula CaSnO3, belongs to the family of tin oxides and exhibits a range of interesting characteristics that make it a subject of interest for researchers and industry professionals alike.

Calcium tin trioxide is a crystalline material that is typically synthesized through solid-state reactions or hydrothermal methods. Its structure is characterized by a combination of calcium ions and tin ions in a specific ratio, which contributes to its distinctive electronic and optical properties. Recent studies have highlighted the potential of calcium tin trioxide as a candidate for use in transparent conductive oxides (TCOs), which are essential components in optoelectronic devices such as touchscreens, solar panels, and displays.

The synthesis of calcium tin trioxide involves precise control over temperature and precursor ratios to achieve high-quality crystalline structures. Researchers have explored various methods, including sol-gel techniques and co-precipitation, to optimize the synthesis process. These advancements have led to the development of calcium tin trioxide films with improved transparency and conductivity, making them suitable for next-generation electronic devices.

One of the most promising applications of calcium tin trioxide lies in its use as a transparent conductor. Traditional TCO materials like indium tin oxide (ITO) face challenges related to high cost and limited availability of indium. In contrast, calcium tin trioxide offers a potential alternative with abundant raw materials and lower production costs. Recent studies have demonstrated that calcium tin trioxide can achieve comparable or even superior performance to ITO in terms of electrical conductivity and optical transparency.

Another area where calcium tin trioxide has shown potential is in energy-related applications. Its unique electronic properties make it a candidate for use in photovoltaic cells, where it can serve as an electrode material or a window layer. Additionally, research into its catalytic properties has revealed its potential as an efficient catalyst for various chemical reactions, including water splitting and CO2 reduction.

The environmental impact of calcium tin trioxide production is another critical aspect being investigated by researchers. Efforts are underway to develop sustainable synthesis methods that minimize energy consumption and waste generation. These advancements are expected to further enhance the viability of calcium tin trioxide as a commercially viable material.

In conclusion, calcium tin trioxide (CAS No. 12013-46-6) represents a promising material with diverse applications across multiple industries. Its unique properties, coupled with ongoing research into its synthesis and applications, position it as a key player in the development of advanced materials for the future.